Cas no 155843-33-7 (1H-Pyrazole,4-[(2-chlorophenyl)azo]-5-(4-methylphenyl)-1,3-bis(4-nitrophenyl)-)

• Product Name: 1H-Pyrazole,4-[(2-chlorophenyl)azo]-5-(4-methylphenyl)-1,3-bis(4-nitrophenyl)-
• CAS No: 155843-33-7
• MF: C₂₈H₁₉ClN₆O₄
• MW: 538.941264390945
• CID: 1331485
• Update Time: 2024-08-18

1H-Pyrazole,4-[(2-chlorophenyl)azo]-5-(4-methylphenyl)-1,3-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-[(2-chlorophenyl)azo]-5-(4-methylphenyl)-1,3-bis(4-nitrophenyl)-
• 1H-Pyrazole, 4-[2-(2-chlorophenyl)diazenyl]-5-(4-methylphenyl)-1,3-bis(4-nitrophenyl)-

• Inchi： 1S/C28H19ClN6O4/c1-18-6-8-20(9-7-18)28-27(31-30-25-5-3-2-4-24(25)29)26(19-10-12-22(13-11-19)34(36)37)32-33(28)21-14-16-23(17-15-21)35(38)39/h2-17H,1H3
• InChI Key： SIZNTERHXSZTQR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2)C(C2=CC=C(C)C=C2)=C(N=NC2=CC=CC=C2Cl)C(C2=CC=C([N+]([O-])=O)C=C2)=N1

Computed Properties

• Exact Mass: 538.11587

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 756.5±60.0 °C(Predicted)
• PSA: 128.82
• pka: -5.63±0.10(Predicted)